Cas no 1437315-22-4 (Benzamide, 3-amino-n-[4-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-)

• Product Name: Benzamide, 3-amino-n-[4-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-
• CAS No: 1437315-22-4
• MF: C₂₂H₁₈N₆O
• MW: 382.41792345047
• CID: 2156893
• PubChem ID: 78358278
• Update Time: 2025-10-31

Benzamide, 3-amino-n-[4-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-amino-n-[4-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-
• 3-Amino-N-[4-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]benzamide
• MFCD26961007
• CS-14701
• 3-amino-N-[4-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide
• SY366846
• 1437315-22-4
• CS-M2248
• AKOS037650366
• 3-Amino-N-(4-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)benzamide

• Inchi： 1S/C22H18N6O/c23-17-5-1-3-15(13-17)21(29)26-18-6-8-19(9-7-18)27-22-25-12-10-20(28-22)16-4-2-11-24-14-16/h1-14H,23H2,(H,26,29)(H,25,27,28)
• InChI Key： GMWWFXJTPIIQGV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N)NC1C=CC(=CC=1)NC1N=CC=C(C2C=NC=CC=2)N=1

Computed Properties

• Exact Mass: 382.15420922g/mol
• Monoisotopic Mass: 382.15420922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Benzamide, 3-amino-n-[4-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-

Benzamide, 3-amino-n-[4-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]- (CAS No. 1437315-22-4): A Comprehensive Overview

Benzamide, 3-amino-n-[4-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-, identified by its CAS number 1437315-22-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzamide class, which is well-documented for its diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, featuring multiple aromatic rings and amino functional groups, positions it as a promising candidate for further exploration in drug discovery.

The chemical structure of Benzamide, 3-amino-n-[4-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]- encompasses a benzamide core linked to a phenyl ring via an amino group. This phenyl ring is further substituted with another amino group, which is connected to a pyridinyl and pyrimidinyl moiety. Such a complex arrangement of functional groups suggests potential interactions with various biological targets, making it an attractive subject for medicinal chemistry studies.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity and reduced side effects. The benzamide scaffold has been extensively studied due to its ability to modulate various biological pathways. Specifically, the presence of multiple aromatic rings in Benzamide, 3-amino-n-[4-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]- allows for π-π stacking interactions with biological targets, which can be exploited to design highly specific and potent inhibitors.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Kinases are critical enzymes that regulate numerous cellular processes, including cell growth, division, and survival. By inhibiting these enzymes, Benzamide, 3-amino-n-[4-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]- could potentially disrupt the signaling pathways that contribute to tumor growth and metastasis. Preliminary studies have shown that derivatives of benzamides exhibit promising antitumor activity in vitro and in vivo.

The synthesis of Benzamide, 3-amino-n-[4-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the benzamide core through the reaction of benzoic acid derivatives with ammonia or ammonium salts. Subsequent steps involve the introduction of the phenyl ring via nucleophilic substitution or condensation reactions. The final step involves the addition of the pyridinyl and pyrimidinyl moieties through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

The structural complexity of this compound necessitates advanced analytical techniques for characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of Benzamide, 3-amino-n-[4-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-. These methods provide detailed information about the molecular structure, which is crucial for understanding its biological activity and potential interactions with biological targets.

Recent advancements in computational chemistry have also played a significant role in studying compounds like Benzamide, 3-amino-n-[4-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-. Molecular docking simulations can predict how this compound interacts with various enzymes and receptors by modeling its binding affinity to these targets. These simulations can guide experimental efforts by identifying potential lead compounds that require further optimization.

The pharmacokinetic properties of Benzamide, 3-amino-n-[4-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]- are also an important consideration in drug development. Factors such as solubility, stability, bioavailability, and metabolic clearance must be carefully evaluated to ensure that the compound can reach its target site effectively and maintain therapeutic levels over time. In vitro drug metabolism studies can provide valuable insights into how this compound is processed by the body.

Given its promising biological activity and structural complexity, Benzamide, 3-amino-n-[4-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]- represents a significant advancement in pharmaceutical research. Further studies are warranted to explore its potential therapeutic applications and to optimize its pharmacokinetic properties. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in the development of next-generation therapeutics.